6-Hydroxy-spiro[4.5]decane-7-carboxylic acid methyl ester

• Molecular Formula: C12H20O3
• Molecular Weight: 212.28 g/mol
• IUPAC Name: methyl 10-hydroxyspiro[4.5]decane-9-carboxylate
• InChI: InChI=1S/C12H20O3/c1-15-11(14)9-5-4-8-12(10(9)13)6-2-3-7-12/h9-10,13H,2-8H2,1H3
• InChI Key: RZNKJSQBBIOPSH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCCC2(C1O)CCCC2

Description

6-Hydroxy-spiro[4.5]decane-7-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 6-oxo-spiro[4.5]decane-7-carboxylic acid methyl ester (9.99 g) obtained in Step 2 in methanol (200 mL) was added platinum oxide (0.2 g) in an atmosphere of hydrogen (<0.3 Mpa) at room temperature overnight. Then, the reaction mixture was filtered through Celite and the filtrate was concentrated. After adding ethyl acetate (30 mL) and n-hexane (30 mL) to the residue, the resulting insolubles were filtered off. The filtrate was concentrated and then dried in vacuo to give 6-hydroxy-spiro[4.5]decane-7-carboxylic acid methyl ester (10.11 g).